Cas no 2375268-48-5 (2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid)

• Product Name: 2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid
• CAS No: 2375268-48-5
• MF: C₁₁H₁₃BrN₂O₃
• MW: 301.136522054672
• CID: 6300912
• PubChem ID: 165750885
• Update Time: 2025-06-13

2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2375268-48-5
• 2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid
• EN300-7443214

• Inchi： 1S/C11H13BrN2O3/c1-11(2)6-13-4-7(12)3-8(13)10(17)14(11)5-9(15)16/h3-4H,5-6H2,1-2H3,(H,15,16)
• InChI Key： BZFITUXRYJBVPQ-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(N(CC(=O)O)C(C)(C)CN2C=1)=O

Computed Properties

• Exact Mass: 300.01095g/mol
• Monoisotopic Mass: 300.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.5Ų

Additional information on 2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid

Introduction to 2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid (CAS No. 2375268-48-5)

2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2375268-48-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a fused pyrrole and pyrazine ring system, modified with a bromo substituent at the 7-position and a dimethyl group at the 3-position of the pyrrole ring. The presence of an 1-oxo (ketone) group at the 1-position of the pyrrolopyrazine core introduces a polar functionality, enhancing its solubility and reactivity in various biochemical assays.

The structural motif of 2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid has garnered attention due to its potential pharmacological properties. The bromine atom at the 7-position serves as a versatile handle for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the ketone group provides a site for condensation reactions or derivatization into amides or esters, which are common strategies in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the binding affinity of this compound to various biological targets. Studies suggest that derivatives of pyrrolo[1,2-a]pyrazine exhibit promising activity against enzymes involved in cancer metabolism and inflammation pathways. For instance, modifications of this scaffold have been explored in the development of kinase inhibitors and protease modulators. The bromo substituent plays a crucial role in fine-tuning the electronic properties of the molecule, influencing its interaction with protein active sites.

The acetic acid moiety at the 2-position contributes to the compound's solubility in aqueous buffers and facilitates its incorporation into peptide mimetics or peptidomimetic libraries. Such libraries are increasingly employed in high-throughput screening campaigns to identify novel bioactive molecules. The structural rigidity provided by the fused heterocyclic system enhances binding stability to biological targets, making this compound a valuable scaffold for medicinal chemists.

In vitro studies have demonstrated that 2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid exhibits moderate cytotoxicity against certain cancer cell lines when tested in standard assays. The mechanism of action appears to involve inhibition of key metabolic enzymes that are overexpressed in tumor cells. Further investigation into its derivatives has revealed potential synergistic effects when combined with existing chemotherapeutic agents. This underscores the importance of drug repurposing and structure-based drug design strategies in modern oncology research.

The synthesis of this compound involves multi-step organic transformations starting from commercially available precursors. Key steps include cyclization reactions to form the pyrrolopyrazine core followed by functional group interconversions to introduce the bromo and ketone substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex heterocycles. For example, transition-metal-catalyzed reactions now allow for rapid construction of the fused ring system under mild conditions.

From a regulatory perspective,CAS No. 2375268-48-5 is not classified as a hazardous material under current international guidelines. However, proper handling precautions must be observed during laboratory work due to its potential reactivity with strong oxidizing or reducing agents. Storage conditions should maintain stability by keeping the compound away from moisture and direct sunlight in tightly sealed containers made of compatible materials such as glass or high-density polyethylene (HDPE).

The growing interest in bioisosteric replacements has led researchers to explore analogs of pyrrolo[1,2-a]pyrazine where hydrogen atoms are replaced with other functional groups while preserving overall pharmacophoric features. Such modifications can improve pharmacokinetic properties without compromising biological activity. Computational studies using molecular dynamics simulations have provided insights into how these structural changes affect binding kinetics and thermodynamics at target proteins.

In conclusion,2-{7-bromo-3,3-dimethyl-1-oxo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}acetic acid (CAS No. 2375268-48-5) represents an intriguing scaffold for developing novel therapeutic agents with applications spanning oncology to anti-inflammatory diseases. Its unique structural features offer opportunities for innovative drug design through both synthetic chemistry approaches and computational modeling techniques aimed at optimizing bioactivity profiles against disease-relevant targets.